5-Bromo-4-(4-bromopyrazol-1-yl)pyrimidine

• IUPAC Name: 5-bromo-4-(4-bromopyrazol-1-yl)pyrimidine
• InChI: InChI=1S/C7H4Br2N4/c8-5-1-12-13(3-5)7-6(9)2-10-4-11-7/h1-4H
• InChI Key: RLDWALMRQOLFPG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC=N1)N2C=C(C=N2)Br)Br
• Molecular Formula: C7H4Br2N4
• Molecular Weight: 303.94 g/mol
• CAS No.: 1501562-91-9

Description

“5-Bromo-4-(4-bromopyrazol-1-yl)pyrimidine” is a chemical compound with the molecular formula C8H5Br2N4. It is a derivative of pyrimidine, a basic aromatic ring that is a fundamental structure of nucleotides in DNA and RNA.

Synthesis Analysis

The synthesis of pyrimidine derivatives, including “this compound”, often involves nucleophilic displacement reactions. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various techniques such as Infrared Spectroscopy (IR), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR).

Chemical Reactions Analysis

Pyrimidine derivatives, including “this compound”, can undergo various chemical reactions. For example, they can participate in cycloaddition reactions with diazo compounds and alkynyl bromides.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include its molecular weight, which is 158.984.

Scientific Research Applications

Synthesis and Chemical Reactions

5-Bromo-4-(4-bromopyrazol-1-yl)pyrimidine and related brominated pyrimidines are key intermediates in the synthesis of complex pyrimidine derivatives, showcasing their importance in the field of organic synthesis. The compound this compound itself is used as a precursor in various chemical reactions, including nucleophilic substitution and cross-coupling reactions, which are foundational for creating a wide range of chemical entities. For instance, microwave-assisted palladium-catalyzed C-C coupling versus nucleophilic aromatic substitution has been employed using 5-bromopyrimidine, demonstrating the compound's versatility in facilitating the synthesis of (het)aryl substituted pyrimidines through palladium-catalyzed aryl–aryl C–C coupling or via SNH-reaction catalyzed by a Lewis acid (Verbitskiy et al., 2013).

Role in Antiviral and Anticancer Research

The synthesis and biological evaluation of pyrimidine derivatives highlight the potential applications of this compound in medicinal chemistry, particularly in the development of anticancer and anti-5-lipoxygenase agents. Novel pyrazolopyrimidines derivatives have shown promising results in cytotoxic and 5-lipoxygenase inhibition activities, suggesting their potential as therapeutic agents (Rahmouni et al., 2016). This is further supported by studies on pyrazolo[3,4-d]pyrimidine analogues that demonstrated antiviral activity, reinforcing the significance of brominated pyrimidines in the discovery of new pharmaceuticals (Saxena et al., 1990).

Advanced Material Synthesis

Brominated pyrimidines, including this compound, are also pivotal in the synthesis of advanced materials. Their chemical structure allows for the development of novel compounds with potential applications in materials science, such as the synthesis of pyrimido[4,5-e][1,3,4]thiadiazine derivatives, which demonstrates the compound's utility beyond pharmaceuticals (Rahimizadeh et al., 2007).

Future Directions

The future directions for “5-Bromo-4-(4-bromopyrazol-1-yl)pyrimidine” could involve further exploration of its potential biological activities and applications in medicinal chemistry. Additionally, new synthetic strategies and applications of pyrimidine scaffold could be explored.